52-53-9

Verapamil

In Stock

• CAS RN:
• 52-53-9

• Formula:
• C27H38N2O4

• InChI:
• InChI=1S/C27H38N2O4/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6/h9-12,17-18,20H,8,13-16H2,1-7H3

• InChIKey:
• SGTNSNPWRIOYBX-UHFFFAOYSA-N

• Verapamil is a phenylalkylamine calcium channel blocking agent. Verapamil inhibits the transmembrane influx of extracellular calcium ions into myocardial and vascular smooth muscle cells, causing dilatation of the main coronary and systemic arteries and decreasing myocardial contractility. This agent also inhibits the drug efflux pump P-glycoprotein which is overexpressed in some multi-drug resistant tumors and may improve the efficacy of some antineoplastic agents. (NCI04)
  Verapamil is a first generation calcium channel blocker used for treatment of hypertension, angina pectoris and superventricular tachyarrhythmias. Verapamil has been linked to a low rate of serum enzyme elevations during therapy and to rare instances of clinically apparent acute liver injury.
  Verapamil, also known as rapam or isoptin, belongs to the class of organic compounds known as phenylbutylamin...

2-[4-(5-Amino-1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazol-5-amine

Usually In Stock

• CAS RN:
• 13752-53-9

• Formula:
• C20H14N4O2

• InChI:
• InChI=1S/C20H14N4O2/c21-13-5-7-17-15(9-13)23-19(25-17)11-1-2-12(4-3-11)20-24-16-10-14(22)6-8-18(16)26-20/h1-10H,21-22H2

• InChIKey:
• DIXHWJYQQGNWTI-UHFFFAOYSA-N

• 2-[4-(5-Amino-1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazol-5-amine, also known as 2-[4-(5-Amino-1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazol-5-amine, is a useful research compound. Its molecular formula is C20H14N4O2 and its molecular weight is 342.3 g/mol. The purity is usually 95%.

1,2-Bis(perbromophenyl)ethane

In Stock

• CAS RN:
• 84852-53-9

• Formula:
• C14H6Br10

• InChI:
• InChI=1S/C14H4Br10/c15-5-3(6(16)10(20)13(23)9(5)19)1-2-4-7(17)11(21)14(24)12(22)8(4)18/h1-2H2

• InChIKey:
• VAMSKUVPNDUISG-UHFFFAOYSA-N

• Decabromodiphenyl ethane is a brominated flame retardant used in thermoplastics, thermosets, textiles and coatings that inhibit or resist the spread of fire.

3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate

In Stock

• CAS RN:
• 610752-53-9

• Formula:
• C23H18O7

• InChI:
• InChI=1S/C23H18O7/c1-13-21(14-6-9-17(26-2)20(11-14)27-3)22(24)16-8-7-15(12-19(16)29-13)30-23(25)18-5-4-10-28-18/h4-12H,1-3H3

• InChIKey:
• SBHSWAZPXDBQIA-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C23H18O7 and its molecular weight is 406.39. The purity is usually 95%.

N-[4-(trifluoromethoxy)phenyl]quinoxaline-6-carboxamide

In Stock

• CAS RN:
• 830352-53-9

• Formula:
• C16H10F3N3O2

• InChI:
• InChI=1S/C16H10F3N3O2/c17-16(18,19)24-12-4-2-11(3-5-12)22-15(23)10-1-6-13-14(9-10)21-8-7-20-13/h1-9H,(H,22,23)

• InChIKey:
• MFHDXYOVGYHQMG-UHFFFAOYSA-N

• N-[4-(trifluoromethoxy)phenyl]quinoxaline-6-carboxamide is a useful research compound. Its molecular formula is C16H10F3N3O2 and its molecular weight is 333.27. The purity is usually 95%.

2-(1,3-Benzodioxol-5-ylmethylene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate

• CAS RN:
• 929452-53-9

• Formula:
• C24H16O7

• InChI:
• InChI=1S/C24H16O7/c1-27-16-4-2-3-15(11-16)24(26)30-17-6-7-18-20(12-17)31-22(23(18)25)10-14-5-8-19-21(9-14)29-13-28-19/h2-12H,13H2,1H3/b22-10-

• InChIKey:
• AZVQAIZQUIVFMO-YVNNLAQVSA-N

• 2-(1,3-Benzodioxol-5-ylmethylene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate is a useful research compound. Its molecular formula is C24H16O7 and its molecular weight is 416.4g/mol. The purity is usually 95%.

2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide

Usually In Stock

• CAS RN:
• 932352-53-9

• Formula:
• C20H21N3OS

• InChI:
• InChI=1S/C20H21N3OS/c1-15-8-10-16(11-9-15)12-21-19(24)14-25-20-22-13-18(23(20)2)17-6-4-3-5-7-17/h3-11,13H,12,14H2,1-2H3,(H,21,24)

• InChIKey:
• MDWXDHNQMXORTO-UHFFFAOYSA-N

• 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C20H21N3OS and its molecular weight is 351.47. The purity is usually 95%.

4-(aminooxy)-N-methylbutanamide

In Stock

• CAS RN:
• 848852-53-9

• Formula:
• C5H12N2O2

• InChI:
• InChI=1S/C5H12N2O2/c1-7-5(8)3-2-4-9-6/h2-4,6H2,1H3,(H,7,8)

• InChIKey:
• PWZSDMNFZUIJIW-UHFFFAOYSA-N

• 4-(aminooxy)-N-methylbutanamide is a useful research compound. Its molecular formula is C5H12N2O2 and its molecular weight is 132.16 g/mol. The purity is usually 95%.

5-((3,4-Dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentyl isothiocyanate

• CAS RN:
• 102852-53-9

• Formula:
• C28H40N2O4S

• InChI:
• InChI=1S/C28H40N2O4S/c1-21(2)28(19-29-20-35,23-10-12-25(32-5)27(18-23)34-7)14-8-15-30(3)16-13-22-9-11-24(31-4)26(17-22)33-6/h9-12,17-18,21H,8,13-16,19H2,1-7H3

• InChIKey:
• GJKATKXKJOCYAD-UHFFFAOYSA-N

• 5-((3,4-Dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentyl isothiocyanate, also known as 5-((3,4-Dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentyl isothiocyanate, is a useful research compound. Its molecular formula is C28H40N2O4S and its molecular weight is 500.7 g/mol. The purity is usually 95%.

1-(butan-2-yl)-3-nitro-1H-pyrazole

In Stock

• CAS RN:
• 1006952-53-9

• Formula:
• C7H11N3O2

• InChI:
• InChI=1S/C7H11N3O2/c1-3-6(2)9-5-4-7(8-9)10(11)12/h4-6H,3H2,1-2H3

• InChIKey:
• XZAWWVYDCUUBME-UHFFFAOYSA-N

• 1-(butan-2-yl)-3-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.184. The purity is usually 95%.

4-[(3-Ethoxypropyl)amino]-3-nitrobenzoic acid

In Stock

• CAS RN:
• 1019452-53-9

• Formula:
• C12H16N2O5

• InChI:
• InChI=1S/C12H16N2O5/c1-2-19-7-3-6-13-10-5-4-9(12(15)16)8-11(10)14(17)18/h4-5,8,13H,2-3,6-7H2,1H3,(H,15,16)

• InChIKey:
• QFMUYWUUTPFYHB-UHFFFAOYSA-N

• 4-[(3-Ethoxypropyl)amino]-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C12H16N2O5 and its molecular weight is 268.27 g/mol. The purity is usually 95%.

N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide

In Stock

• CAS RN:
• 1797852-53-9

• Formula:
• C21H24N4OS

• InChI:
• InChI=1S/C21H24N4OS/c1-2-27-19-8-4-3-7-18(19)21(26)24-15-16-9-12-25(13-10-16)20-17(14-22)6-5-11-23-20/h3-8,11,16H,2,9-10,12-13,15H2,1H3,(H,24,26)

• InChIKey:
• OVGWZUNKWBUNGG-UHFFFAOYSA-N

• N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide is a useful research compound. Its molecular formula is C21H24N4OS and its molecular weight is 380.51. The purity is usually 95%.

6-Phenyl-2-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379952-53-9

• Formula:
• C21H22N4O

• InChI:
• InChI=1S/C21H22N4O/c26-21-9-8-20(18-6-2-1-3-7-18)23-25(21)19-10-13-24(14-11-19)16-17-5-4-12-22-15-17/h1-9,12,15,19H,10-11,13-14,16H2

• InChIKey:
• DLJTXZBUTPMMMZ-UHFFFAOYSA-N

• 6-Phenyl-2-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C21H22N4O and its molecular weight is 346.434. The purity is usually 95%.

5-bromo-2-(methylsulfanyl)-4-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyrimidine

In Stock

• CAS RN:
• 2549052-53-9

• Formula:
• C14H15BrN4OS

• InChI:
• InChI=1S/C14H15BrN4OS/c1-21-14-17-6-12(15)13(18-14)19-7-10(8-19)9-20-11-3-2-4-16-5-11/h2-6,10H,7-9H2,1H3

• InChIKey:
• MJHYEWCXJKPSSG-UHFFFAOYSA-N

• 5-bromo-2-(methylsulfanyl)-4-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyrimidine is a useful research compound. Its molecular formula is C14H15BrN4OS and its molecular weight is 367.27 g/mol. The purity is usually 95%.